![molecular formula C24H26N4O4S B2950302 7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one CAS No. 896704-57-7](/img/no-structure.png)
7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one
Overview
Description
7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
BenchChem offers high-quality 7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-(4-benzylpiperazin-1-yl)-4-oxobutanoic acid with 2-amino-4,5-dimethoxybenzoic acid, followed by cyclization and thionation to form the final product.", "Starting Materials": [ "4-(4-benzylpiperazin-1-yl)-4-oxobutanoic acid", "2-amino-4,5-dimethoxybenzoic acid", "Thionating agent", "Coupling reagents", "Solvents" ], "Reaction": [ "Step 1: Coupling of 4-(4-benzylpiperazin-1-yl)-4-oxobutanoic acid with 2-amino-4,5-dimethoxybenzoic acid using coupling reagents in a suitable solvent to form the intermediate product.", "Step 2: Cyclization of the intermediate product using a suitable cyclization agent to form the cyclized product.", "Step 3: Thionation of the cyclized product using a thionating agent to form the final product." ] } | |
CAS RN |
896704-57-7 |
Product Name |
7-(4-(4-benzylpiperazin-1-yl)-4-oxobutyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one |
Molecular Formula |
C24H26N4O4S |
Molecular Weight |
466.56 |
IUPAC Name |
7-[4-(4-benzylpiperazin-1-yl)-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one |
InChI |
InChI=1S/C24H26N4O4S/c29-22(27-11-9-26(10-12-27)15-17-5-2-1-3-6-17)7-4-8-28-23(30)18-13-20-21(32-16-31-20)14-19(18)25-24(28)33/h1-3,5-6,13-14H,4,7-12,15-16H2,(H,25,33) |
InChI Key |
KCEKNRBBVSCHRC-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)CCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5 |
solubility |
not available |
Origin of Product |
United States |
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